Cas no 23289-99-8 (2-oxo-2-phenylethane-1-sulfonyl chloride)

• Product Name: 2-oxo-2-phenylethane-1-sulfonyl chloride
• CAS No: 23289-99-8
• MF: C₈H₇ClO₃S
• MW: 218.657380342484
• CID: 4642358
• PubChem ID: 12281844
• Update Time: 2025-10-19

2-oxo-2-phenylethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzeneethanesulfonyl chloride, β-oxo-
• 2-OXO-2-PHENYL-ETHANESULFONYL CHLORIDE
• 2-oxo-2-phenylethane-1-sulfonyl chloride

• Inchi： 1S/C8H7ClO3S/c9-13(11,12)6-8(10)7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： WUCUBAFNHIFJAH-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(=O)CS(=O)(=O)Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-oxo-2-phenylethane-1-sulfonyl chloride

Introduction to 2-oxo-2-phenylethane-1-sulfonyl chloride (CAS No. 23289-99-8)

2-oxo-2-phenylethane-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 23289-99-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its sulfonyl chloride functional group and a unique phenyl-substituted ethyl backbone, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its structural features make it particularly valuable in the development of novel therapeutic agents, where precise molecular modifications are often required to optimize pharmacological properties.

The utility of 2-oxo-2-phenylethane-1-sulfonyl chloride stems from its ability to undergo nucleophilic substitution reactions, allowing for the introduction of diverse side chains or functional groups. This reactivity is harnessed in synthetic pathways that aim to create complex scaffolds for drug candidates. In recent years, there has been a growing interest in leveraging sulfonyl chlorides as key building blocks due to their compatibility with a wide range of synthetic transformations, including amidation and sulfonamide formation. These processes are pivotal in constructing molecules with enhanced binding affinity and improved metabolic stability.

Recent advancements in medicinal chemistry have highlighted the importance of 2-oxo-2-phenylethane-1-sulfonyl chloride in the design of small-molecule inhibitors targeting enzyme-catalyzed pathways. For instance, studies have demonstrated its role in synthesizing potent inhibitors of proteases, which are critical enzymes in numerous biological processes, including inflammation and cancer progression. The phenyl substituent in this compound contributes to favorable interactions with biological targets, thereby enhancing the efficacy of derived drug molecules. Moreover, the sulfonyl chloride moiety facilitates further derivatization, enabling researchers to fine-tune pharmacokinetic profiles and selectivity.

The synthesis of 2-oxo-2-phenylethane-1-sulfonyl chloride typically involves multi-step organic reactions, often starting from readily available precursors such as benzaldehyde derivatives. The process requires careful optimization to ensure high yield and purity, as impurities can significantly impact downstream applications. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and hazardous byproducts while maintaining efficiency. Such approaches align with broader industry trends toward sustainable chemical manufacturing.

In the context of drug discovery, 2-oxo-2-phenylethane-1-sulfonyl chloride has been employed in the development of novel antibiotics and antiviral agents. Its structural framework allows for modifications that can mimic natural bioactive compounds while introducing enhanced resistance profiles against existing pathogens. This adaptability is particularly valuable in an era where antimicrobial resistance poses a significant global health challenge. Researchers are exploring its potential in generating next-generation therapeutics that address emerging threats without compromising safety or efficacy.

The compound's significance extends beyond academic research; it also finds applications in industrial settings where precision chemical synthesis is paramount. Pharmaceutical companies utilize derivatives of 2-oxo-2-phenylethane-1-sulfonyl chloride to develop proprietary formulations with competitive advantages. The ability to customize molecular structures through sulfonyl chloride chemistry provides a robust platform for innovation, driving progress across multiple therapeutic domains.

As computational chemistry and artificial intelligence continue to revolutionize drug discovery, the role of intermediates like 2-oxo-2-phenylethane-1-sulfonyl chloride is being re-evaluated through predictive modeling and virtual screening. These technologies enable researchers to identify optimal synthetic routes and predict biological activity with unprecedented accuracy. By integrating experimental data with computational insights, scientists can accelerate the development pipeline, bringing new treatments to market more efficiently than ever before.

The future prospects for 2-oxo-2-phenylethane-1-sulfonyl chloride are promising, given its versatility and adaptability in molecular construction. Ongoing research aims to expand its utility into new areas, such as materials science and agrochemicals, where sulfonyl-containing compounds exhibit unique properties. As our understanding of chemical interactions deepens, so too does the potential for this compound to contribute to groundbreaking innovations.

In summary, 2-oxytolethane sulfonoyl chloride CAS NO 23289 99 8 remains a cornerstone in synthetic organic chemistry and pharmaceutical development. Its structural attributes enable the creation of diverse bioactive molecules, making it indispensable for researchers striving to develop next-generation therapeutics. With continued advancements in synthetic methodologies and computational tools, 23289 99 8 CAS number compound is poised to play an even greater role in addressing global health challenges through innovative chemical solutions.